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Compound of Interest

Compound Name:
Methyl 2-bromo-5-

methoxybenzoate

Cat. No.: B109136 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

disposal of Methyl 2-bromo-5-methoxybenzoate.

1. Hazard Identification and Personal Protective Equipment (PPE)

Methyl 2-bromo-5-methoxybenzoate is classified as acutely toxic if swallowed (Acute Tox. 3

Oral) and is associated with the GHS06 pictogram, indicating its potential for severe health

effects.[1] Before handling this compound, it is imperative to wear appropriate Personal

Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Eyeshields or a face shield are necessary to protect against splashes.

Hand Protection: Chemical-resistant gloves are required.

Respiratory Protection: A type ABEK (EN14387) respirator filter or a dust mask type N95

(US) should be used to prevent inhalation.[1]

2. Chemical Properties and Hazard Data
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A summary of the key quantitative data for Methyl 2-bromo-5-methoxybenzoate is provided

in the table below.

Property Value

CAS Number 35450-36-3

Molecular Formula C₉H₉BrO₃

Molecular Weight 245.07 g/mol

Boiling Point 271 °C

Density 1.520 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F) - closed cup[1]

GHS Classification Acute Toxicity 3, Oral (H301)

Signal Word Danger[1]

Storage Class
6.1C - Combustible, acute toxic Cat. 3 / toxic

compounds

3. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Methyl 2-bromo-5-
methoxybenzoate. This procedure is designed to minimize risk to personnel and the

environment.

Experimental Protocol: Disposal of Methyl 2-bromo-5-methoxybenzoate

Segregation and Collection:

Collect waste Methyl 2-bromo-5-methoxybenzoate and any contaminated materials

(e.g., weighing paper, pipette tips) in a designated, compatible, and clearly labeled

hazardous waste container.

Ensure the container is kept tightly sealed except when adding waste.[2]

Labeling:
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The waste container must be labeled with the words "Hazardous Waste," the full chemical

name "Methyl 2-bromo-5-methoxybenzoate," and the appropriate hazard pictogram

(GHS06 - skull and crossbones).

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

The storage location should be a designated hazardous waste accumulation area.

Disposal:

Dispose of the contents and the container through a licensed and approved hazardous

waste disposal company.[3][4] Do not empty into drains or release into the environment.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

4. Emergency Procedures

In case of accidental exposure or spillage, follow these procedures:

Ingestion: If swallowed, immediately call a poison center or doctor.[3] Rinse mouth.

Skin Contact: Wash the affected area with plenty of soap and water.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3]

Spills: For small spills, carefully sweep up the material and place it into the designated

hazardous waste container. Avoid generating dust. Ensure adequate ventilation.

Disposal Workflow for Methyl 2-bromo-5-methoxybenzoate
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Caption: Workflow for the safe disposal of Methyl 2-bromo-5-methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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